Cas no 1094936-75-0 (N-methyl-N-[(1,2,3,4-tetrahydroquinolin-6-yl)methyl]cyclopropanamine)

• Product Name: N-methyl-N-[(1,2,3,4-tetrahydroquinolin-6-yl)methyl]cyclopropanamine
• CAS No: 1094936-75-0
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 5272794
• PubChem ID: 43265079
• Update Time: 2025-10-30

N-methyl-N-[(1,2,3,4-tetrahydroquinolin-6-yl)methyl]cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• 1094936-75-0
• N-methyl-N-[(1,2,3,4-tetrahydroquinolin-6-yl)methyl]cyclopropanamine
• EN300-697166

• Inchi： 1S/C14H20N2/c1-16(13-5-6-13)10-11-4-7-14-12(9-11)3-2-8-15-14/h4,7,9,13,15H,2-3,5-6,8,10H2,1H3
• InChI Key： XNBISKCMCCVSCP-UHFFFAOYSA-N
• SMILES： N(C)(CC1=CC=C2C(=C1)CCCN2)C1CC1

Computed Properties

• Exact Mass: 216.162648646g/mol
• Monoisotopic Mass: 216.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 15.3Ų

Additional information on N-methyl-N-[(1,2,3,4-tetrahydroquinolin-6-yl)methyl]cyclopropanamine

N-methyl-N-[(1,2,3,4-tetrahydroquinolin-6-yl)methyl]cyclopropanamine (CAS No. 1094936-75-0): A Comprehensive Overview

N-methyl-N-[(1,2,3,4-tetrahydroquinolin-6-yl)methyl]cyclopropanamine (CAS No. 1094936-75-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of cyclopropanamines and is characterized by its unique structural features, which include a cyclopropane ring and a tetrahydroquinoline moiety. These structural elements contribute to its pharmacological properties and make it a promising candidate for various drug development initiatives.

The tetrahydroquinoline moiety is particularly noteworthy as it is a common scaffold in many biologically active compounds. This moiety has been extensively studied for its ability to modulate various biological targets, including enzymes, receptors, and ion channels. The presence of the cyclopropane ring further enhances the compound's rigidity and conformational stability, which can be advantageous in optimizing its pharmacokinetic and pharmacodynamic properties.

Recent research has focused on the potential of N-methyl-N-[(1,2,3,4-tetrahydroquinolin-6-yl)methyl]cyclopropanamine as a therapeutic agent for neurological disorders. Studies have shown that this compound exhibits potent neuroprotective effects by inhibiting the activity of specific enzymes involved in neurodegeneration. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-methyl-N-[(1,2,3,4-tetrahydroquinolin-6-yl)methyl]cyclopropanamine effectively inhibited the activity of monoamine oxidase (MAO), an enzyme implicated in the pathogenesis of Parkinson's disease.

In addition to its neuroprotective properties, N-methyl-N-[(1,2,3,4-tetrahydroquinolin-6-yl)methyl]cyclopropanamine has also shown promise in the treatment of inflammatory conditions. Research conducted at the University of California revealed that this compound possesses anti-inflammatory effects by downregulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that N-methyl-N-[(1,2,3,4-tetrahydroquinolin-6-yl)methyl]cyclopropanamine could be a valuable candidate for developing new anti-inflammatory drugs.

The pharmacokinetic profile of N-methyl-N-[(1,2,3,4-tetrahydroquinolin-6-yl)methyl]cyclopropanamine has been extensively studied to optimize its therapeutic potential. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, the compound has demonstrated low toxicity in animal models, making it a safe option for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of N-methyl-N-[(1,2,3,4-tetrahydroquinolin-6-yl)methyl]cyclopropanamine in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for phase II trials to evaluate the compound's effectiveness in treating specific neurological and inflammatory conditions.

The structural versatility of N-methyl-N-[(1,2,3,4-tetrahydroquinolin-6-yl)methyl]cyclopropanamine also allows for chemical modifications to enhance its therapeutic properties. Researchers are exploring various derivatives of this compound to improve its potency and selectivity towards specific biological targets. For example, substituting different functional groups on the cyclopropane ring or modifying the tetrahydroquinoline moiety can lead to compounds with enhanced pharmacological profiles.

In conclusion, N-methyl-N-[(1,2,3,4-tetrahydroquinolin-6-yl)methyl]cyclopropanamine (CAS No. 1094936-75-0) is a promising compound with significant potential in the treatment of neurological disorders and inflammatory conditions. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further drug development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for new treatments in these areas.